Cas no 118-45-6 (4-Chlorophthalic anhydride)

• Product Name: 4-Chlorophthalic anhydride
• CAS No: 118-45-6
• MF: C₈H₃ClO₃
• MW: 182.560621500015
• MDL: MFCD00152354
• CID: 35873
• PubChem ID: 87566341
• Update Time: 2025-04-18

4-Chlorophthalic anhydride Chemical and Physical Properties

Names and Identifiers

• 5-Chloroisobenzofuran-1,3-dione
• 4-CHLOROPHTHALIC ACID ANHYDRIDE
• 5-Chloro-1,3-dihydro-2-benzofuran-1,3-dione
• 5-chloro-2-benzofuran-1,3-dione
• 4-Chlorophthalic
• CHLOROPHTHALIC ANHYDRIDE
• 5-Chlorophthalic anhydride
• 4-CHLOROPHTHALIC ANHYDRIDE
• ChlorophthalicAnhydride,4-
• 4 - chlorobenzene anhydride
• Chlorophtalicanhydre,95%
• 4-CHLOROPHTHALIC ANHYDRIDE 95+%
• EC 204-251-9
• 5-Chloro-2-benzofuran-1,3-dione #
• SY002025
• SCHEMBL79617
• FS-2545
• W-108544
• A893162
• MFCD00152354
• EN300-97396
• 4-Chlorophthalic acid anhydride 100 microg/mL in Acetonitrile
• NS00002927
• P-CHLOROPHTHALIC ANHYDRIDE
• PHTHALIC ANHYDRIDE, 4-CHLORO-
• BP-10007
• C1328
• UNII-BPI93D0O61
• EINECS 204-251-9
• AKOS005255169
• FT-0601240
• 1,3-Isobenzofurandione, 5-chloro-
• BPI93D0O61
• Q4637112
• 3(2H)-Isoquinolinone, 1,4-dihydro-7-methyl-1-thioxo-
• 5-chloro-isobenzofuran-1,3-dione
• 118-45-6
• DTXSID30151993
• CS-W019466
• 4-chloro phthalic anhydride
• InChI=1/C8H3ClO3/c9-4-1-2-5-6(3-4)8(11)12-7(5)10/h1-3
• BBL028284
• DTXCID9074484
• 4-Chlorophthalicanhydride
• DB-006783
• STL373477
• AAA11845
• 204-251-9
• 4-Chlorophthalic anhydride

• MDL： MFCD00152354
• Inchi： 1S/C8H3ClO3/c9-4-1-2-5-6(3-4)8(11)12-7(5)10/h1-3H
• InChI Key： BTTRMCQEPDPCPA-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(=O)OC(C=2C=1)=O

Computed Properties

• Exact Mass: 181.97700
• Monoisotopic Mass: 181.9770716 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Molecular Weight: 182.56
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.594
• Melting Point: 95.0 to 100.0 deg-C
• Boiling Point: 290°C(lit.)
• Flash Point: 142.4 °C
• Refractive Index: 1.626
• PSA: 43.37000
• LogP: 1.65060
• Solubility: Not determined

4-Chlorophthalic anhydride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36/37/39
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26-S36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Phthalic anhydrides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones Phthalic anhydrides
• Other Chemical Reagents Organic Metal Reagents
• Material Chemicals Colorants and Pigments Dyes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Material Chemicals Colorants and Pigments
• Pesticide Chemicals Pesticide Intermediates
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates